2-(4-methoxyphenyl)-N-(2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)ethyl)acetamide

• IUPAC Name: 2-(4-methoxyphenyl)-N-[2-[[5-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]acetamide
• InChI: InChI=1S/C21H23N3O3S/c1-26-17-7-3-15(4-8-17)13-20(25)22-11-12-28-21-23-14-19(24-21)16-5-9-18(27-2)10-6-16/h3-10,14H,11-13H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: ZYBPVFMJUUHRDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NCCSC2=NC=C(N2)C3=CC=C(C=C3)OC
• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol

Description

2-(4-methoxyphenyl)-N-(2-((5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)ethyl)acetamide is a useful research compound. Its molecular formula is C21H23N3O3S and its molecular weight is 397.49. The purity is usually 95%.
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Scientific Research Applications

Imaging and Diagnostic Tracer Synthesis

The compound has been explored in the development of carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives as potential PET tracers for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1). These tracers are synthesized under basic conditions and isolated using a simplified method, showing high radiochemical purity and specific activity. This signifies its potential role in diagnostic imaging and tracing metabolic processes in the body (Gao, Wang, & Zheng, 2016).

Antimicrobial Agent Development

Derivatives of the compound have been synthesized and shown significant antibacterial activity. Specifically, derivatives synthesized starting from 2-chloro-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamide demonstrated notable antibacterial properties, underlining its potential as a base structure for developing new antimicrobial agents (Ramalingam, Ramesh, & Sreenivasulu, 2019).

Anticonvulsant Activity

Research has also explored the anticonvulsant activities of omega-(1H-1-imidazolyl)-N-phenylalkanoic acid amide derivatives of the compound. Specifically, derivatives with various substituents showed activity against seizures induced by maximal electroshock, highlighting its potential therapeutic application in managing seizure disorders (Aktürk, Kılıç, Erol, & Pabuccuoglu, 2002).

Catalysis and Chemical Synthesis

The compound's derivatives have been investigated for their role in catalysis, particularly in alkene epoxidation with H2O2. This highlights its potential utility in chemical synthesis and industrial applications, where such catalytic processes are crucial (Serafimidou, Stamatis, & Louloudi, 2008).

Antioxidant Properties

Some derivatives have also been synthesized and evaluated for their antioxidant properties. These compounds were shown to possess considerable antioxidant activity, indicating their potential use in preventing oxidative stress-related damage in biological systems (Koppireddi, Komsani, Avula, Pombala, Vasamsetti, Kotamraju, & Yadla, 2013).